Cas no 2248330-18-7 (3-Bromo-2-(difluoromethyl)-5-ethylthiophene)

• Product Name: 3-Bromo-2-(difluoromethyl)-5-ethylthiophene
• CAS No: 2248330-18-7
• MF: C₇H₇BrF₂S
• MW: 241.0962870121
• CID: 5842513
• PubChem ID: 137939958
• Update Time: 2025-11-07

3-Bromo-2-(difluoromethyl)-5-ethylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-5-ethylthiophene
• 2248330-18-7
• EN300-6511315

• Inchi： 1S/C7H7BrF2S/c1-2-4-3-5(8)6(11-4)7(9)10/h3,7H,2H2,1H3
• InChI Key： KGZKVFOJZRFUTD-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC)SC=1C(F)F

Computed Properties

• Exact Mass: 239.94199g/mol
• Monoisotopic Mass: 239.94199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-Bromo-2-(difluoromethyl)-5-ethylthiophene

Recent Advances in the Application of 3-Bromo-2-(difluoromethyl)-5-ethylthiophene (CAS: 2248330-18-7) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-2-(difluoromethyl)-5-ethylthiophene (CAS: 2248330-18-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic thiophene derivative, characterized by the presence of bromo, difluoromethyl, and ethyl substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most notable applications of 3-Bromo-2-(difluoromethyl)-5-ethylthiophene is its role as a building block in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer. The bromo and difluoromethyl groups were found to enhance binding affinity and metabolic stability, respectively, making this compound a valuable scaffold for further optimization.

In addition to its applications in kinase inhibitor design, recent research has explored the antimicrobial properties of derivatives synthesized from 3-Bromo-2-(difluoromethyl)-5-ethylthiophene. A study in Bioorganic & Medicinal Chemistry Letters reported that thiophene-based compounds containing this core structure exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the difluoromethyl group was critical for improving membrane permeability and reducing efflux pump-mediated resistance.

Furthermore, advancements in synthetic methodologies have enabled more efficient and scalable routes to produce 3-Bromo-2-(difluoromethyl)-5-ethylthiophene. A 2024 publication in Organic Process Research & Development detailed a novel catalytic system that significantly improved the yield and purity of this compound, addressing previous challenges related to regioselectivity and byproduct formation. These improvements are expected to facilitate its broader adoption in industrial-scale pharmaceutical manufacturing.

In conclusion, 3-Bromo-2-(difluoromethyl)-5-ethylthiophene (CAS: 2248330-18-7) represents a promising scaffold with diverse applications in drug discovery and chemical biology. Its unique structural features contribute to enhanced bioactivity and pharmacokinetic properties, making it a focal point of ongoing research. Future studies are likely to explore its potential in other therapeutic areas, such as neurodegenerative diseases and antiviral therapies, further expanding its impact on the pharmaceutical industry.